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Compound of Interest

Compound Name: VU0155041 sodium

Cat. No.: B15618952 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
VU0155041 sodium is a potent and selective positive allosteric modulator (PAM) of the

metabotropic glutamate receptor 4 (mGluR4). As a member of the Group III mGluRs, mGluR4

is a G-protein coupled receptor that plays a crucial role in regulating neurotransmission. These

receptors are typically located on presynaptic terminals and their activation by glutamate leads

to an inhibition of neurotransmitter release. The allosteric modulation of mGluR4 by

VU0155041 enhances the receptor's response to endogenous glutamate, making it a valuable

tool for studying the physiological and pathological roles of this receptor.

These application notes provide a comprehensive overview of the intracerebroventricular (ICV)

injection protocol for VU0155041 sodium in rodent models, a key technique for investigating its

central effects. The document includes detailed methodologies, quantitative data from relevant

studies, and visual diagrams of the experimental workflow and the associated signaling

pathway.

Data Presentation
The following tables summarize quantitative data from studies utilizing intracerebral

administration of VU0155041 in rodents.
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Table 1: In Vivo Administration of VU0155041 in Rodent Models

Species
Brain
Region

Dose (µg) Volume (µL) Vehicle
Observed
Effect

Rat

Intra-

hippocampal

(Dentate

Gyrus)

50 0.5 0.9% Saline

Modulation of

Long-Term

Potentiation

(LTP)[1]

Rat
Intra-

accumbal
10, 30, 50 0.5 Not specified

Facilitated

extinction and

inhibited

reinstatement

of morphine-

induced

conditioned

place

preference

Rat
Intracerebrov

entricular
31, 93 nmol Not specified Not specified

Reversed

catalepsy

induced by

haloperidol

Rat
Intracerebrov

entricular
93, 316 nmol Not specified Not specified

Reversed

reserpine-

induced

akinesia

Table 2: Physicochemical Properties of VU0155041 Sodium
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Property Value Source

Molecular Weight 338.16 g/mol

Formula C₁₄H₁₄Cl₂NNaO₃

Solubility Soluble to 25 mM in water

Purity ≥98%

Storage Desiccate at room temperature

Experimental Protocols
Protocol 1: Preparation of VU0155041 Sodium for ICV
Injection
Materials:

VU0155041 sodium salt

Sterile 0.9% saline solution

Sterile microcentrifuge tubes

Vortex mixer

Sterile filters (0.22 µm)

Sterile syringes

Procedure:

Calculate the required amount: Based on the desired final concentration and volume,

calculate the mass of VU0155041 sodium required.

Dissolution: Under sterile conditions, dissolve the calculated amount of VU0155041 sodium
in the appropriate volume of sterile 0.9% saline. Vortex briefly to ensure complete

dissolution. For example, to prepare a 10 µg/µL solution, dissolve 1 mg of VU0155041
sodium in 100 µL of sterile 0.9% saline.
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Sterilization: Filter the solution through a 0.22 µm sterile filter into a new sterile

microcentrifuge tube.

Storage: It is recommended to prepare the solution fresh on the day of the experiment. If

short-term storage is necessary, store at 2-8°C for no longer than 24 hours, protected from

light. For longer-term storage, aliquots can be stored at -20°C, but freeze-thaw cycles should

be avoided.

Protocol 2: Intracerebroventricular (ICV) Cannula
Implantation in Rats
Materials:

Anesthetic (e.g., isoflurane, ketamine/xylazine)

Stereotaxic apparatus

Surgical drill

Guide cannula and dummy cannula

Dental cement

Anchor screws

Surgical tools (scalpel, forceps, etc.)

Antiseptic solution and sterile swabs

Analgesics and postoperative care supplies

Procedure:

Anesthesia: Anesthetize the rat using an appropriate anesthetic agent and ensure a surgical

plane of anesthesia is reached.

Stereotaxic Surgery:
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Mount the anesthetized rat in the stereotaxic apparatus.

Shave and clean the scalp with an antiseptic solution.

Make a midline incision to expose the skull.

Identify and level the bregma and lambda landmarks.

Using a surgical drill, create a small burr hole over the target lateral ventricle. Typical

stereotaxic coordinates for the lateral ventricle in adult rats are: Anteroposterior (AP): -0.8

to -1.0 mm from bregma; Mediolateral (ML): ±1.5 mm from the midline.

Insert one or more anchor screws into the skull to secure the dental cement.

Slowly lower the guide cannula to the desired dorsoventral (DV) coordinate (typically -3.5

to -4.0 mm from the skull surface).

Secure the guide cannula to the skull and anchor screws using dental cement.

Insert a dummy cannula into the guide cannula to maintain patency.

Postoperative Care:

Suture the scalp incision.

Administer analgesics as per approved protocol.

Allow the animal to recover in a clean, warm cage for at least one week before the ICV

injection.

Protocol 3: Intracerebroventricular (ICV) Injection of
VU0155041 Sodium
Materials:

Prepared VU0155041 sodium solution

Internal injector cannula
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Micro-syringe (e.g., Hamilton syringe)

Infusion pump

PE50 tubing

Procedure:

Animal Handling: Gently handle and habituate the animal to the experimental setup to

minimize stress.

Injection Preparation:

Connect the internal injector cannula to the micro-syringe via PE50 tubing.

Fill the syringe and tubing with the VU0155041 sodium solution, ensuring there are no air

bubbles.

Set the infusion pump to the desired infusion rate. A slow infusion rate of 0.5-1.0 µL/min is

recommended for rats to prevent increases in intracranial pressure.[1]

Injection:

Gently restrain the conscious rat.

Remove the dummy cannula from the implanted guide cannula.

Insert the internal injector cannula into the guide cannula, ensuring it extends slightly

beyond the tip of the guide.

Infuse the desired volume of VU0155041 sodium solution (typically 1-5 µL for rats).

After the infusion is complete, leave the injector cannula in place for an additional 1-2

minutes to allow for diffusion and prevent backflow.

Post-injection:

Slowly withdraw the injector cannula.
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Replace the dummy cannula into the guide cannula.

Return the animal to its home cage and monitor for any adverse effects.
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Caption: Signaling pathway of VU0155041 via mGluR4 activation.

Experimental Workflow for ICV Injection
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Caption: Experimental workflow for ICV injection of VU0155041.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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